Cas no 941967-91-5 (N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide
• CAS No: 941967-91-5
• MF: C₂₁H₁₆N₄O₄S
• MW: 420.441143035889
• CID: 5501954
• Update Time: 2025-07-08

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-ylmethyl)benzamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C21H16N4O4S/c1-29-17-8-9-18-19(12-17)30-21(23-18)24(13-15-6-2-3-10-22-15)20(26)14-5-4-7-16(11-14)25(27)28/h2-12H,13H2,1H3
• InChI Key： HNSRXSDJVOTLQC-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(OC)C=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide

N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-3-Nitro-N-(Pyridin-2-Yl)Methylbenzamide (CAS No. 941967-91-5): A Comprehensive Overview

N-(6-Methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide, identified by the CAS registry number 941967-91-5, is a complex organic compound with a diverse range of applications in the fields of pharmacology, materials science, and organic synthesis. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a pyridine ring, and a nitro group. These functional groups contribute to its versatile chemical properties and make it an interesting subject for both academic research and industrial applications.

The benzothiazole ring system in this compound is a key structural element that has been extensively studied for its potential in various chemical reactions. Recent studies have highlighted the role of benzothiazole derivatives in the development of new materials with enhanced electronic properties. For instance, researchers have explored the use of benzothiazole-containing compounds as building blocks for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of the methoxy group at position 6 of the benzothiazole ring further enhances the compound's stability and reactivity, making it suitable for applications in high-performance materials.

The pyridine ring in this compound adds another layer of complexity to its structure. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which has led to their widespread use in catalysis and drug delivery systems. Recent advancements in medicinal chemistry have demonstrated the potential of pyridine-containing compounds as inhibitors of various enzymes and receptors. In particular, studies have shown that pyridine derivatives can exhibit selective binding to certain proteins, making them promising candidates for therapeutic agents.

The nitro group attached to the benzamide moiety plays a crucial role in determining the compound's electronic properties. Nitro groups are strong electron-withdrawing groups that can significantly influence the reactivity and stability of a molecule. In this compound, the nitro group contributes to its high oxidation potential, which is advantageous for applications in electrochemistry and energy storage devices such as supercapacitors and batteries.

Recent research has focused on optimizing the synthesis of this compound to improve its yield and purity. One study reported a novel synthetic route involving a two-step process: first, the preparation of the benzothiazole derivative through a condensation reaction, followed by the introduction of the nitro group via electrophilic substitution. This method not only simplifies the synthesis but also enhances the scalability of the process, making it more suitable for industrial production.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a candidate for anti-inflammatory and anti-cancer drugs due to its ability to inhibit key enzymes involved in these processes. Additionally, its electronic properties make it a strong contender for use in organic electronics and optoelectronic devices.

Furthermore, recent studies have explored the use of this compound as a precursor for constructing advanced materials with tailored properties. For example, researchers have successfully synthesized hybrid materials incorporating this compound into polymer matrices, resulting in materials with enhanced mechanical strength and thermal stability.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-2-yl)methylbenzamide (CAS No. 941967-91-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure endows it with versatile chemical properties that make it an invaluable tool for both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.